5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-(naphthalen-2-ylmethylidene)-2-phenyl-1,3-thiazol-4-one
• InChI: InChI=1S/C20H13NOS/c22-19-18(23-20(21-19)16-7-2-1-3-8-16)13-14-10-11-15-6-4-5-9-17(15)12-14/h1-13H/b18-13+
• InChI Key: XASVKZMZIKLRQM-QGOAFFKASA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)C(=CC3=CC4=CC=CC=C4C=C3)S2
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC(=O)/C(=C\C3=CC4=CC=CC=C4C=C3)/S2
• Molecular Formula: C20H13NOS
• Molecular Weight: 315.4 g/mol

Description

5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one, also known as NAT-4, is a heterocyclic compound that has gained attention in scientific research due to its potential use as a fluorescent probe for detecting biological molecules.

Mechanism of Action

The mechanism of action of 5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one is not fully understood, but it is believed to involve the formation of a complex between the compound and the biological molecule being detected. This complex results in a change in fluorescence intensity that can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
This compound has not been found to have any significant biochemical or physiological effects on living organisms. It is considered to be a non-toxic compound and is therefore safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one in laboratory experiments is its high sensitivity and selectivity for detecting biological molecules. Additionally, the compound is easy to synthesize and can be obtained in high yield. However, one limitation of using this compound is its relatively low water solubility, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research involving 5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one. One potential area of study is the development of new biosensors using the compound. Additionally, researchers may explore the use of this compound in detecting other biological molecules, such as proteins and enzymes. Finally, further investigation into the mechanism of action of this compound may provide insights into its potential use in other applications.

Synthesis Methods

The synthesis of 5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one involves the reaction of 2-naphthyl aldehyde and phenyl thiosemicarbazide in the presence of acetic acid and ethanol. The resulting product is then treated with potassium hydroxide to obtain this compound in high yield.

Scientific Research Applications

5-(2-naphthylmethylene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to have a wide range of applications in scientific research. One of its most significant uses is as a fluorescent probe for detecting biological molecules such as DNA and RNA. The compound has been shown to bind specifically to these molecules, resulting in a change in fluorescence intensity that can be easily detected. Additionally, this compound has been used in the development of biosensors for detecting various analytes, including heavy metals and pesticides.